Cas no 118121-49-6 (D-Glucose-5,6,6-C-t3,2-deoxy-2-fluoro- (9CI))

• Product Name: D-Glucose-5,6,6-C-t3,2-deoxy-2-fluoro- (9CI)
• CAS No: 118121-49-6
• MF: C₆H₁₁FO₅
• MW: 188.171274185181
• CID: 131770
• PubChem ID: 92043197
• Update Time: 2025-04-19

D-Glucose-5,6,6-C-t3,2-deoxy-2-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose-5,6,6-C-t3,2-deoxy-2-fluoro- (9CI)
• 2-FLUORO-2-DEOXY-D-GLUCOSE, [5,6-3H]
• (2R,3S,4R,5R)-2-fluoro-3,4,5,6-tetrahydroxy-5,6,6-tritritiohexanal
• 118121-49-6

• Inchi： 1S/C6H11FO5/c7-3(1-8)5(11)6(12)4(10)2-9/h1,3-6,9-12H,2H2/t3-,4+,5+,6+/m0/s1/i2T2,4T
• InChI Key： AOYNUTHNTBLRMT-NXTKHULWSA-N
• SMILES： F[C@@H](C=O)[C@H]([C@@H]([C@@]([3H])(C([3H])([3H])O)O)O)O

Computed Properties

• Exact Mass: 188.084
• Monoisotopic Mass: 188.084
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: -2.4

Experimental Properties

• PSA: 97.99000
• LogP: -2.40160